Cas no 138905-53-0 (1H-Pyrrole, 3-ethoxy-1-phenyl-)

• Product name: 1H-Pyrrole, 3-ethoxy-1-phenyl-
• CAS No: 138905-53-0
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 1267188

1H-Pyrrole, 3-ethoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-ethoxy-1-phenyl-

• Inchi： 1S/C12H13NO/c1-2-14-12-8-9-13(10-12)11-6-4-3-5-7-11/h3-10H,2H2,1H3
• InChI Key： YEMLHKNPNOKCHZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=CC(OCC)=C1

Computed Properties

• Exact Mass: 187.09979

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 295.8±13.0 °C(Predicted)
• PSA: 14.16
• pka: -6.10±0.70(Predicted)